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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nelutroctiv (formerly CK-136) is a novel, orally active, and selective cardiac troponin activator.
[1] It represents a promising therapeutic agent for cardiovascular diseases characterized by
impaired cardiac contractile function. Nelutroctiv enhances cardiac contractility by increasing
the sensitivity of the cardiac sarcomere to calcium.[1] Its mechanism of action involves binding
to the cardiac troponin complex, which promotes the interaction between actin and myosin
filaments, the fundamental components of muscle contraction.[1] These application notes
provide detailed protocols for key cell-based assays to characterize the activity of Nelutroctiv.

Mechanism of Action: Calcium Sensitization

Nelutroctiv's primary mechanism is the sensitization of the cardiac troponin complex to
calcium. In the presence of Nelutroctiv, less calcium is required to initiate and sustain
myocardial contraction. This leads to an increase in the force of contraction without a significant
increase in intracellular calcium concentration, which can be beneficial in avoiding potential
adverse effects associated with calcium overload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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